![molecular formula C10H19Cl2N3O2 B6169433 2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride CAS No. 2680534-69-2](/img/no-structure.png)
2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride
Overview
Description
2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride (2C-NMA-HCl) is a synthetic drug that has been used in scientific research studies as an experimental tool to study the biochemical and physiological effects of drugs on the body. It is a synthetic compound with a unique chemical structure and a wide range of potential applications in laboratory experiments. 2C-NMA-HCl is a water-soluble compound that can be used to study the effects of drugs on the central nervous system (CNS) and the cardiovascular system.
Mechanism of Action
2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride is thought to act as an agonist of the 5-HT2A receptor, which is a serotonin receptor found in the central nervous system. This receptor is involved in the regulation of many physiological processes, including sleep, mood, appetite, and learning. It has also been suggested that 2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride may act as an agonist of the dopamine D2 receptor, which is involved in the regulation of movement, emotion, and cognition.
Biochemical and Physiological Effects
2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride has been shown to have a wide range of biochemical and physiological effects on the body. It has been shown to modulate the release of neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been shown to have an effect on the cardiovascular system, as it has been shown to increase heart rate and blood pressure. In addition, 2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride has been shown to have an effect on the immune system, as it has been shown to modulate the production of cytokines.
Advantages and Limitations for Lab Experiments
2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride has several advantages for use in laboratory experiments. It is a water-soluble compound, making it easy to manipulate and store. It also has a wide range of potential applications, making it a versatile compound for use in research studies. However, there are several limitations to its use. For example, it is a synthetic compound and its effects on the body are still not fully understood. In addition, its effects on the body can vary depending on the dose administered.
Future Directions
The potential applications of 2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride in research studies are vast. Further research is needed to better understand the biochemical and physiological effects of this compound on the body. In addition, further research is needed to explore the potential therapeutic applications of 2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride. For example, further research could be conducted to explore the potential of 2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride as a treatment for neurological and psychiatric disorders. Finally, further research is needed to explore the potential of 2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride as a tool for drug discovery and development.
Synthesis Methods
2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride is synthesized using a two-step process. First, the compound is synthesized from 4-chloroacetyl-1,4-diazepan-1-yl chloride and N-methylacetamide in a reaction that yields 2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride. This reaction is conducted in an inert atmosphere at a temperature of 60 °C. The second step involves the addition of hydrochloric acid to the reaction mixture to form the hydrochloride salt of 2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride.
Scientific Research Applications
2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride has been used in a variety of scientific research studies to study the effects of drugs on the body. It has been used to study the effects of drugs on the CNS and the cardiovascular system. It has also been used to study the effects of drugs on the immune system, the gastrointestinal tract, and the endocrine system. In addition, 2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride has been used to study the effects of drugs on the metabolism and the pharmacokinetics of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride' involves the reaction of N-methylacetamide with 2-chloroacetyl chloride to form N-methyl-N-(2-chloroacetyl)acetamide. This intermediate is then reacted with 1,4-diazepane to form the final product.", "Starting Materials": [ "N-methylacetamide", "2-chloroacetyl chloride", "1,4-diazepane", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol" ], "Reaction": [ "Step 1: N-methylacetamide is dissolved in anhydrous ethyl acetate and cooled to 0-5°C. To this, 2-chloroacetyl chloride is added dropwise with stirring. The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.", "Step 2: The reaction mixture is then cooled to 0-5°C and 1,4-diazepane is added dropwise with stirring. The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.", "Step 3: The reaction mixture is then quenched with 10% hydrochloric acid and extracted with ethyl acetate. The organic layer is washed with water, dried over sodium sulfate, and concentrated under reduced pressure.", "Step 4: The crude product is dissolved in methanol and treated with hydrochloric acid to form the hydrochloride salt. The product is then filtered, washed with methanol, and dried under vacuum to obtain the final product." ] } | |
CAS RN |
2680534-69-2 |
Product Name |
2-[4-(2-chloroacetyl)-1,4-diazepan-1-yl]-N-methylacetamide hydrochloride |
Molecular Formula |
C10H19Cl2N3O2 |
Molecular Weight |
284.2 |
Purity |
95 |
Origin of Product |
United States |
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